1α-Hydroxy VD4

• CAS No.: 143032-85-3
• Product Name: 1α-Hydroxy VD4
• Molecular Formula: C28H46O2
• Molecular Weight: 414.7 g/mol
• IUPAC Name: (1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(2R,5S)-5,6-dimethylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
• Standard InChI: InChI=1S/C28H46O2/c1-18(2)19(3)9-10-20(4)25-13-14-26-22(8-7-15-28(25,26)6)11-12-23-16-24(29)17-27(30)21(23)5/h11-12,18-20,24-27,29-30H,5,7-10,13-17H2,1-4,6H3/b22-11+,23-12-/t19-,20+,24+,25+,26-,27-,28+/m0/s1
• Standard InChIKey: NEETXMRNUNEBRH-GOTXBORWSA-N
• Isomeric SMILES: C[C@H](CC[C@H](C)C(C)C)[C@H]1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C/3\C[C@H](C[C@@H](C3=C)O)O)C
• SMILES: CC(C)C(C)CCC(C)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C
• Canonical SMILES: CC(C)C(C)CCC(C)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C
• Description: 1α-Hydroxy VD4 is an analogue of doxercalciferol, a drug used for the treatment of secondary hyperparathyroidism and metabolic bone disease.
• Synonyms: 1alpha-Hydroxy VD4; 1α-Hydroxy vitamin D4; (5Z,7E)-9,10-secoergosta-5,7,10(19) -triene-1α,3β-diol; dihydrodoxercalciferol
• PubChem Compound: 9909748
• Last Modified: Nov 11 2021